Cas no 89781-52-2 (5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid)

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid is a bicyclic carboxylic acid derivative with a partially hydrogenated naphthalene core and a ketone functionality at the 8-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and fine chemicals. Its rigid polycyclic structure and reactive carbonyl group make it valuable for constructing complex heterocycles or functionalized aromatic systems. The acid moiety allows for further derivatization via esterification or amidation, while the ketone group can participate in condensation or reduction reactions. The compound's stability and well-defined reactivity profile contribute to its utility in medicinal chemistry and materials science research.

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid structure

89781-52-2 structure

Product Name:5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid

CAS No:89781-52-2

MF:C₁₁H₁₀O₃

MW:190.195303440094

MDL:MFCD00471460

CID:712285

PubChem ID:14756547

Update Time:2025-11-02

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-8-oxo-
- 8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
- 8-oxo-6,7-dihydro-5H-naphthalene-2-carboxylic acid
- 8-Oxo-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid
- 1-tetralon-7-carboxylic acid
- AK172636
- 8-oxo-5,6,7,8-tetrahydronaphth-2-oic acid
- 7-carboxy-1-tetralone;
- AMOT0863
- 2-tetralon-7-carboxylic acid;
- NZBNORDTBKGVQM-UHFFFAOYSA-N
- BCP15198
- STK317918
- EBD872542
- FCH830889
- CO
- 5,6,7,8-Tetrahydro-8-oxo-2-naphthalenecarboxylic acid (ACI)
- 5,6,7,8-Tetrahydro-8-oxo-2-naphthoic acid
- MFCD00471460
- DTXSID70563657
- 89781-52-2
- SCHEMBL552091
- CS-W007253
- SB39699
- DS-8116
- EN300-160321
- DA-01363
- AKOS000103523
- I10559
- Z274568290
- AC-31621
- 5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid
- MDL： MFCD00471460
- Inchi： 1S/C11H10O3/c12-10-3-1-2-7-4-5-8(11(13)14)6-9(7)10/h4-6H,1-3H2,(H,13,14)
- InChI Key： NZBNORDTBKGVQM-UHFFFAOYSA-N
- SMILES： O=C(C1C=C2C(CCCC2=CC=1)=O)O

Computed Properties

Exact Mass: 190.062994177g/mol
Monoisotopic Mass: 190.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 11
XLogP3: 1.5
Topological Polar Surface Area: 54.4

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Security Information

HazardClass：IRRITANT

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0578-1g	8-Oxo-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid	89781-52-2	97%	1g	2527.17CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0578-5g	8-Oxo-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid	89781-52-2	97%	5g	10108.67CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0578-500mg	8-Oxo-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid	89781-52-2	97%	500mg	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0578-250mg	8-Oxo-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid	89781-52-2	97%	250mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0578-100mg	8-Oxo-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid	89781-52-2	97%	100mg	1060.05CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0578-50mg	8-Oxo-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid	89781-52-2	97%	50mg	831.08CNY	2021-05-07
Chemenu	CM131472-1g	8-oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	95%	1g	$213	2021-08-05
Chemenu	CM131472-5g	8-oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	95%	5g	$853	2021-08-05
Alichem	A219006153-1g	8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	95%	1g	$234.84	2023-08-31
Alichem	A219006153-5g	8-Oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid	89781-52-2	95%	5g	$939.36	2023-08-31

5,6,7,8-Tetrahydro-8-oxo-2-naphthoic Acid Production Method

Production Method 1

111773-13-8

89781-52-2

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; 30 min, -78 °C; -78 °C → 0 °C; 30 min, 0 °C
1.2 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: Diastereoselective, Synergistic Dual-Mode Optical Switch with Integrated Chirochromic Helicene and Photochromic Bis-azobenzene Moieties

Chen, Wen-Ching; Lee, Yi-Wei; Chen, Chien-Tien, Organic Letters, 2010, 12(7), 1472-1475